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Abstract
Polyvinylpyrrolidone (PVP), a synthetic polymer of N-vinylpyrrolidone, is a remarkably

versatile excipient in the pharmaceutical and drug development industries. Its biocompatibility,

low toxicity, and tunable physicochemical properties make it an invaluable component in a wide

array of applications, from conventional tablet manufacturing to advanced drug delivery

systems.[1] This technical guide provides an in-depth exploration of the core physicochemical

properties of PVP, offering detailed experimental protocols and structured data to aid

researchers and formulation scientists in its effective application.

Chemical Structure and General Properties
Polyvinylpyrrolidone is a hygroscopic, amorphous polymer characterized by a repeating

lactam structure.[1][2] This unique structure, featuring a polar amide group and non-polar

methylene groups, is the foundation of its versatile solubility and complexation abilities.[3] PVP

is synthesized via the free-radical polymerization of N-vinylpyrrolidone, a process that allows

for the production of various molecular weight grades.[1]

General Characteristics:

Appearance: Fine, white to off-white, odorless, and very hygroscopic amorphous powder.[1]
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Synonyms: Povidone, Polyvidone, Plasdone, Kollidon.[1]

Chemical Stability: PVP is chemically stable under normal conditions and is resistant to

acids, bases, and oxidizing agents.

Biocompatibility: It is generally considered biocompatible with low potential for toxicity,

making it suitable for various pharmaceutical and medical applications.

Molecular Weight and K-Value
The properties of PVP are intrinsically linked to its molecular weight, which is often

characterized by the "K-value." The K-value, derived from the relative viscosity of a PVP

solution, provides a standardized measure of the polymer's average molecular weight and

degree of polymerization.[1][4] Different grades of PVP, denoted by their K-values (e.g., K-15,

K-30, K-90), exhibit distinct viscosity, binding, and film-forming properties, allowing for tailored

performance in specific applications.[5][6]

PVP Grade (K-Value)
Approximate Weight-Average Molecular

Weight (Mw) in Daltons

K-12 2,500 - 3,000

K-15 6,000 - 15,000

K-17 9,000 - 18,000

K-25 28,000 - 34,000

K-30 44,000 - 54,000

K-60 320,000 - 380,000

K-90 1,000,000 - 1,500,000

K-120 1,800,000 - 2,200,000

(Source: Data compiled from multiple sources)[1][7]

Solubility
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A key attribute of PVP is its exceptional solubility in a wide range of solvents, a consequence of

its amphiphilic molecular structure containing both hydrophilic imide groups and lipophilic alkyl

groups.[3] It is readily soluble in water and other polar solvents, but generally insoluble in non-

polar solvents like ethers and hydrocarbons.[1][8][9]

Solvent Type Solubility Examples

Polar Protic Highly Soluble

Water, Ethanol, Methanol,

Propylene Glycol, Glycerin,

Acetic Acid[1]

Polar Aprotic Soluble
Chloroform,

Dichloromethane[1]

Non-Polar Insoluble
Ethers, Hydrocarbons, Mineral

Oil, Acetone, Ethyl Acetate[1]

The solubility of higher molecular weight PVP grades in certain polar organic solvents may be

reduced.

Viscosity
The viscosity of PVP solutions is a critical parameter in many applications and is primarily

dependent on the molecular weight (K-value), concentration, and temperature. Higher K-values

and concentrations result in significantly higher solution viscosities.[4][10]
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PVP Grade Concentration (w/v)
Approximate Viscosity

(mPa·s at 25°C)

K-15 1% ~1.0

K-30 1% ~1.0

K-60 1% >1.0

K-120 1% >1.0

K-30 5% 2.3 - 2.4

K-90 2-3%
Varies significantly with K-

value and concentration

(Source: Data compiled from multiple sources)[10][11]

The viscosity of PVP solutions can exhibit non-Newtonian flow behavior, particularly at higher

concentrations and shear rates.[12][13]

Thermal Properties
The thermal behavior of PVP is crucial for processing and stability assessment. Key thermal

properties include its softening point, decomposition temperature, and glass transition

temperature (Tg).

Thermal Property Typical Value/Range

Softening Temperature ~150 °C

Decomposition Temperature
Begins above 180 °C, with significant

degradation above 350 °C[1]

Glass Transition Temperature (Tg) ~165 - 175 °C[14]

Spectroscopic Properties
Fourier-Transform Infrared (FTIR) spectroscopy is a valuable tool for the characterization of

PVP. The FTIR spectrum of PVP exhibits several characteristic absorption bands.
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Wavenumber (cm⁻¹) Vibrational Mode

~3435 O-H stretching (absorbed water)[15]

~2951 Asymmetric C-H₂ stretching[15]

~1650-1660
C=O stretching (carbonyl group in the

pyrrolidone ring)[15][16][17]

~1493-1421 C-H₂ deformations[15]

~1286 C-N bending vibration[15]

Experimental Protocols
Determination of Molecular Weight by Size-Exclusion
Chromatography (SEC/GPC)
Size-Exclusion Chromatography (SEC), also known as Gel Permeation Chromatography

(GPC), is a powerful technique for determining the molecular weight distribution of polymers.

Methodology:

System Preparation: Utilize an SEC/GPC system equipped with a refractive index (RI)

detector and columns suitable for aqueous or organic mobile phases, depending on the

solvent used for PVP.[18][19]

Mobile Phase Preparation: Prepare an appropriate mobile phase, such as 0.2 M NaNO₃ +

0.01 M NaH₂PO₄ at a specific pH for aqueous SEC.[18]

Calibration: Calibrate the system using polymer standards of known molecular weights (e.g.,

pullulan for aqueous SEC, polystyrene for organic SEC) to create a calibration curve of

retention time versus molecular weight.[19][20]

Sample Preparation: Accurately weigh and dissolve the PVP sample in the mobile phase to a

known concentration.

Injection and Analysis: Inject the dissolved sample into the SEC system. The polymer

molecules will separate based on their size, with larger molecules eluting first.[20]
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Data Processing: The RI detector measures the concentration of the eluting polymer. The

molecular weight distribution is then calculated by comparing the sample's elution profile to

the calibration curve.
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Workflow for Molecular Weight Determination by SEC/GPC.

Viscosity Measurement

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b124986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The viscosity of PVP solutions can be determined using various types of viscometers.

Methodology (using a capillary viscometer):

Solution Preparation: Prepare PVP solutions of known concentrations by accurately weighing

the polymer and dissolving it in the desired solvent.[13]

Temperature Control: Place the viscometer in a constant temperature water bath to ensure

accurate and reproducible measurements.[21]

Measurement: Introduce the PVP solution into the viscometer and allow it to equilibrate to

the bath temperature.

Flow Time: Measure the time it takes for the solution to flow between two marked points on

the capillary.

Calculation: The kinematic viscosity is calculated from the flow time and the viscometer

constant. The dynamic viscosity can then be determined by multiplying the kinematic

viscosity by the density of the solution.[22]

Thermal Analysis: Differential Scanning Calorimetry
(DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature, allowing for the determination of the glass transition temperature (Tg).

[23]

Methodology:

Sample Preparation: Accurately weigh a small amount of the PVP sample (typically 5-10 mg)

into a DSC pan and seal it.[24][25]

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.[26]

Heating Program: Program the instrument to heat the sample at a controlled rate (e.g., 10

°C/min) over a specified temperature range that includes the expected Tg.[24][26]
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Data Acquisition: The instrument records the difference in heat flow between the sample and

the reference as a function of temperature.

Data Analysis: The glass transition is observed as a step-like change in the baseline of the

DSC thermogram. The Tg is typically determined as the midpoint of this transition.[23]

Weigh PVP Sample (5-10 mg)

Seal in DSC Pan

Place Sample and Reference Pans in DSC Cell

Set Heating Program (e.g., 10 °C/min)

Run DSC Analysis

Record Heat Flow vs. Temperature

Analyze Thermogram for Tg

Click to download full resolution via product page

Workflow for Determining Glass Transition Temperature by DSC.
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Thermal Analysis: Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere, providing information on thermal stability and decomposition.[27]

Methodology:

Sample Preparation: Place a small, accurately weighed amount of the PVP sample into a

TGA crucible.[27]

Instrument Setup: Place the crucible onto the TGA balance.

Heating Program: Program the instrument to heat the sample at a constant rate (e.g., 10

°C/min) to a high temperature (e.g., 600-800 °C) in an inert atmosphere (e.g., nitrogen).[28]

[29]

Data Acquisition: The instrument continuously records the mass of the sample as the

temperature increases.

Data Analysis: The resulting TGA curve plots the percentage of weight loss versus

temperature. The onset of decomposition is identified as the temperature at which significant

weight loss begins.[27] TGA of PVP typically shows an initial weight loss due to the removal

of absorbed water, followed by the main decomposition at higher temperatures.[30][31]

Conclusion
The physicochemical properties of polyvinylpyrrolidone are multifaceted and directly

influence its performance in pharmaceutical formulations and other scientific applications. A

thorough understanding of its molecular weight, solubility, viscosity, and thermal behavior is

paramount for its effective utilization. This guide provides a foundational understanding and

practical experimental approaches to empower researchers and drug development

professionals in harnessing the full potential of this versatile polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.openaccessjournals.com/articles/unveiling-the-secrets-of-thermogravimetric-analysis-a-comprehensive-exploration.pdf
https://www.openaccessjournals.com/articles/unveiling-the-secrets-of-thermogravimetric-analysis-a-comprehensive-exploration.pdf
https://www.isca.me/rjrs/archive/v1/i9/15.ISCA-RJRS-2012-235.pdf
http://psasir.upm.edu.my/id/eprint/12151/
https://www.openaccessjournals.com/articles/unveiling-the-secrets-of-thermogravimetric-analysis-a-comprehensive-exploration.pdf
https://www.researchgate.net/figure/Thermal-analysis-of-PVP-SC-fibers-a-TGA-b-DSC_fig5_347537851
https://pdfs.semanticscholar.org/3c09/f25aee3e1b7b9c71cfe11f7a4fe1dd2c5c7e.pdf
https://www.benchchem.com/product/b124986?utm_src=pdf-body
https://www.benchchem.com/product/b124986?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Pharmaceutical assessment of polyvinylpyrrolidone (PVP): As excipient from conventional
to controlled delivery systems with a spotlight on COVID-19 inhibition - PMC
[pmc.ncbi.nlm.nih.gov]

2. nbinno.com [nbinno.com]

3. Chemical properties of Polyvinylpyrrolidone_Chemicalbook [chemicalbook.com]

4. In-Depth Breakdown of Polyvinylpyrrolidone(PVP) K Value-INDUSTRY NEWS-HENAN
PENGFEI NEW MATERIALS [pf-pvp.com]

5. autechindustry.com [autechindustry.com]

6. nbinno.com [nbinno.com]

7. researchgate.net [researchgate.net]

8. Polyvinylpyrrolidone - Wikipedia [en.wikipedia.org]

9. researchgate.net [researchgate.net]

10. Influence of Polyvinylpyrrolidone Molecular Weight and Concentration on the
Precipitation Inhibition of Supersaturated Solutions of Poorly Soluble Drugs - PMC
[pmc.ncbi.nlm.nih.gov]

11. ptacts.uspto.gov [ptacts.uspto.gov]

12. mdpi.com [mdpi.com]

13. psecommunity.org [psecommunity.org]

14. Polyvinylpyrrolidone (PVP) | Products | NIPPON SHOKUBAI [shokubai.co.jp]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. Figure 3. FTIR spectrum of PVP. The major characteristic PVP Absorbance band was
located at 1650 cm-1 : Quantitative Analysis of Polyvinyl Alcohol-Polyethylene (PVOH-PE)
Copolymers and Polyvinyl Pyrrolidone-Polyvinyl Acetate (PVP-PVAc) Copolymers and
Blends Using Fourier Transform Infrared Spectroscopy and Elemental Analysis : Science
and Education Publishing [pubs.sciepub.com]

18. agilent.com [agilent.com]

19. Optimizing Molecular Weight Determination by SEC/GPC [knauer.net]

20. aimplas.net [aimplas.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7462970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7462970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7462970/
https://www.nbinno.com/article/pharmaceutical-intermediates/pvp-safety-and-properties-a-comprehensive-look-at-polyvinylpyrrolidone
https://www.chemicalbook.com/article/chemical-properties-of-polyvinylpyrrolidone.htm
https://www.pf-pvp.com/news/in-depth-breakdown-of-polyvinylpyrrolidone(pvp)-k-value.html
https://www.pf-pvp.com/news/in-depth-breakdown-of-polyvinylpyrrolidone(pvp)-k-value.html
https://www.autechindustry.com/uses-of-different-molecular-weights-of-polyvinylpyrrolidonepvp-k12-k90/
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-properties-and-grades-of-polyvinylpyrrolidone-pvp-k90
https://www.researchgate.net/figure/K-value-ranges-and-weight-average-molecular-weights-for-different-PVP-grades-classified_tbl1_343656281
https://en.wikipedia.org/wiki/Polyvinylpyrrolidone
https://www.researchgate.net/figure/Biological-and-Physicochemical-properties-of-Polyvinylpyrrolidone-PVP_fig6_384619135
https://pmc.ncbi.nlm.nih.gov/articles/PMC10304178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10304178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10304178/
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1467634/download-documents?artifactId=3KgfKFTksNFtAuVCPgs8SsSdmj1R8fQ6U5PInJ6rhoI4UmruS38R9c4
https://www.mdpi.com/2411-5134/6/4/61
https://psecommunity.org/wp-content/plugins/wpor/includes/file/2308/LAPSE-2023.36459-1v1.pdf
https://www.shokubai.co.jp/en/products/detail/pvp/
https://www.researchgate.net/figure/Fourier-transform-infrared-spectroscopy-FT-IR-spectra-of-a-PVP-and-carboxylated-PVP_fig2_318970306
https://www.researchgate.net/figure/FTIR-spectra-of-polyvinylpyrrolidone_fig5_303507268
https://pubs.sciepub.com/wjce/7/1/1/figure/3
https://pubs.sciepub.com/wjce/7/1/1/figure/3
https://pubs.sciepub.com/wjce/7/1/1/figure/3
https://pubs.sciepub.com/wjce/7/1/1/figure/3
https://pubs.sciepub.com/wjce/7/1/1/figure/3
https://www.agilent.com/cs/library/applications/5991-5784EN.pdf
https://www.knauer.net/applications/vtn0042-sec-gpc-molecular-weight-determination
https://www.aimplas.net/blog/determination-molecular-weight-distribution/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. pubs.acs.org [pubs.acs.org]

22. pubs.acs.org [pubs.acs.org]

23. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]

24. infinitalab.com [infinitalab.com]

25. Sample Preparation – DSC – Polymer Chemistry Characterization Lab
[pccl.chem.ufl.edu]

26. How to Perform a Differential Scanning Calorimetry Analysis of a Polymer : 14 Steps -
Instructables [instructables.com]

27. openaccessjournals.com [openaccessjournals.com]

28. isca.me [isca.me]

29. Kinetic Study On The Thermal Degradation Of Polyvinylpyrrolidone (Pvp) - Universiti
Putra Malaysia Institutional Repository [psasir.upm.edu.my]

30. researchgate.net [researchgate.net]

31. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Polyvinylpyrrolidone (PVP)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b124986#physiochemical-
properties-of-polyvinylpyrrolidone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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